2-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-5-fluorobenzamide

• IUPAC Name: 2-chloro-N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-5-fluorobenzamide
• InChI: InChI=1S/C16H20ClFN2O3S/c17-15-2-1-11(18)9-14(15)16(21)19-12-3-6-20(7-4-12)13-5-8-24(22,23)10-13/h1-2,9,12-13H,3-8,10H2,(H,19,21)
• InChI Key: UKNNHDVYKWBFFF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=C(C=CC(=C2)F)Cl)C3CCS(=O)(=O)C3
• Molecular Formula: C16H20ClFN2O3S
• Molecular Weight: 374.9 g/mol

Description

2-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)-5-fluorobenzamide is a useful research compound. Its molecular formula is C16H20ClFN2O3S and its molecular weight is 374.86. The purity is usually 95%.
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Scientific Research Applications

Drug Metabolism and Excretion

Research on similar compounds, such as the study of the metabolism and excretion of certain novel compounds in humans, can provide insights into how modifications in molecular structure can influence a drug's pharmacokinetic profile, including its metabolites' identification, and their renal and hepatic excretion mechanisms. For instance, a study on the identification of human metabolites of a novel If channel inhibitor highlights the importance of understanding how compounds are metabolized and eliminated from the body, providing crucial information for drug development and safety evaluation (Umehara et al., 2009).

Synthetic Route Development

The development of practical and scalable synthetic routes for complex molecules is essential for pharmaceutical manufacturing. Research focused on creating efficient synthesis methods for compounds with similar structures can significantly impact drug production. For example, a study on developing a scalable synthetic route for an If channel inhibitor describes innovations in synthesis that avoid the use of unstable intermediates, highlighting the importance of synthetic chemistry in drug development (Yoshida et al., 2014).

Potential Pharmacological Applications

The structural components of the compound suggest potential activity in various biological targets. Studies on derivatives of piperidine and related scaffolds often investigate their roles as ligands for receptors or enzymes, indicative of the broad utility of these moieties in drug discovery. For example, quantum chemical and molecular dynamic simulation studies have been conducted to predict the inhibition efficiencies of certain piperidine derivatives, which can be useful in corrosion inhibition or possibly in pharmacological contexts (Kaya et al., 2016).